Cas no 2229154-18-9 (1-(4-chloro-2-methoxyphenyl)ethane-1,2-diol)

• Product Name: 1-(4-chloro-2-methoxyphenyl)ethane-1,2-diol
• CAS No: 2229154-18-9
• MF: C₉H₁₁ClO₃
• MW: 202.634842157364
• CID: 6280738
• PubChem ID: 165754373
• Update Time: 2025-07-22

1-(4-chloro-2-methoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methoxyphenyl)ethane-1,2-diol
• EN300-1985748
• 2229154-18-9

• Inchi： 1S/C9H11ClO3/c1-13-9-4-6(10)2-3-7(9)8(12)5-11/h2-4,8,11-12H,5H2,1H3
• InChI Key： LNRDDGUNRVAZOI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C(CO)O

Computed Properties

• Exact Mass: 202.0396719g/mol
• Monoisotopic Mass: 202.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-(4-chloro-2-methoxyphenyl)ethane-1,2-diol

Compound CAS No. 2229154-18-9: 1-(4-Chloro-2-Methoxyphenyl)ethane-1,2-Diol

The compound with CAS number 2229154-18-9, commonly referred to as 1-(4-chloro-2-methoxyphenyl)ethane-1,2-diol, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorinated aromatic ring with a diol functional group. The 4-chloro and 2-methoxy substituents on the phenyl ring contribute to its distinctive chemical properties, making it a valuable compound in research and industrial applications.

Recent studies have highlighted the potential of 1-(4-chloro-2-methoxyphenyl)ethane-1,2-diol in drug discovery and development. Its ability to act as a versatile intermediate in organic synthesis has been extensively explored. Researchers have demonstrated that this compound can serve as a building block for constructing complex molecular architectures, particularly in the development of bioactive molecules with potential therapeutic applications. The diol functional group is particularly advantageous in forming hydrogen bonds, which are critical for molecular recognition and interaction in biological systems.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. The chlorinated aromatic ring imparts electronic properties that make it suitable for use in advanced materials such as polymers and composites. Recent advancements in polymer chemistry have leveraged the unique electronic characteristics of this compound to develop high-performance materials with tailored properties. For instance, its incorporation into polymer matrices has been shown to enhance mechanical strength and thermal stability.

The synthesis of 1-(4-chloro-2-methoxyphenyl)ethane-1,2-diol involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the chlorine and methoxy groups is followed by the formation of the diol functionality through oxidation or reduction reactions. Recent research has focused on optimizing these synthetic pathways to improve yield and reduce environmental impact. Novel catalytic methods and green chemistry approaches have been employed to achieve more sustainable production processes.

From an environmental perspective, understanding the behavior of 1-(4-chloro-2-methoxyphenyl)ethane-1,2-diol in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, although its persistence varies depending on environmental factors such as temperature and microbial activity. Regulatory agencies continue to monitor its use to ensure compliance with safety standards and minimize ecological risks.

In conclusion, 1-(4-chloro-2-methoxyphenyl)ethane-1,2-diol (CAS No. 2229154-18-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing technological and medical innovations.